molecular formula C10H12O2 B1640234 3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione

3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione

Cat. No. B1640234
M. Wt: 164.2 g/mol
InChI Key: KLWNDGKLGLTRLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3,4,7,8-tetrahydronaphthalene-1,6(2H,5H)-dione

Molecular Formula

C10H12O2

Molecular Weight

164.2 g/mol

IUPAC Name

2,3,4,5,7,8-hexahydronaphthalene-1,6-dione

InChI

InChI=1S/C10H12O2/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h1-6H2

InChI Key

KLWNDGKLGLTRLF-UHFFFAOYSA-N

SMILES

C1CC2=C(CCC(=O)C2)C(=O)C1

Canonical SMILES

C1CC2=C(CCC(=O)C2)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.8 g (38.2 mmol) of 1,2,3,4,5,8-hexahydro-1-oxo-6-methoxynaphthalene was dissolved in 50 ml of tetrahydrofuran and 5 ml of 1 N hydrochloric acid was added thereto. After stirring at room temperature for 1 hour, ethyl acetate was added thereto. Then the reaction mixture was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. After concentrating, a small amount of a mixture of n-hexane with ethyl acetate (1:1) was added thereto and the obtained mixture was cooled in a dry ice-ether bath. The precipitate thus formed was recovered by filtration and washed with a small amount of n-hexane to thereby give 4.8 g of the title compound.
Quantity
6.8 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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